
Fmoc-D-cyclohexylglycine: A Technical Guide
for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Fmoc-D-Chg-OH

Cat. No.: B557714 Get Quote

Introduction

Fmoc-D-cyclohexylglycine is a non-proteinogenic amino acid derivative that serves as a critical

building block in solid-phase peptide synthesis (SPPS). Its unique structural features,

particularly the bulky and hydrophobic cyclohexyl side chain, make it a valuable component in

the design of novel peptides for therapeutic and research applications. The 9-

fluorenylmethoxycarbonyl (Fmoc) protecting group on the alpha-amino group allows for its

controlled and sequential incorporation into a growing peptide chain under mild basic

conditions, a hallmark of Fmoc-based SPPS. This guide provides an in-depth overview of the

structure, properties, and applications of Fmoc-D-cyclohexylglycine for researchers, scientists,

and professionals in drug development.

Chemical Structure and Properties
Fmoc-D-cyclohexylglycine is characterized by a cyclohexyl group attached to the alpha-carbon

of the glycine backbone. The amino group is protected by the Fmoc moiety.

Molecular Formula: C₂₃H₂₅NO₄[1][2][3]

Structure:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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